Cas no 122520-80-3 (2-1-(4-Aminophenyl)ethylidenepropanedinitrile)

2-1-(4-Aminophenyl)ethylidenepropanedinitrile structure
122520-80-3 structure
Product Name:2-1-(4-Aminophenyl)ethylidenepropanedinitrile
CAS No:122520-80-3
MF:C11H9N3
MW:183.209261655807
CID:63608
PubChem ID:5328794
Update Time:2025-04-18

2-1-(4-Aminophenyl)ethylidenepropanedinitrile Chemical and Physical Properties

Names and Identifiers

    • 2-[1-(4-Aminophenyl)ethylidene]propanedinitrile
    • (4-Amino-phenyl)-ethyliden-malonsaeure-dinitril
    • 2-(1-(4-aminophenyl)ethylidene)malononitrile
    • benzylidenemalononitrile (BMN) deriv. 37
    • SCHEMBL10154445
    • CHEMBL77280
    • 122520-80-3
    • BDBM4353
    • DTXSID10416173
    • 2-1-(4-Aminophenyl)ethylidenepropanedinitrile
    • Inchi: 1S/C11H9N3/c1-8(10(6-12)7-13)9-2-4-11(14)5-3-9/h2-5H,14H2,1H3
    • InChI Key: UDNNQFHSLNHDGH-UHFFFAOYSA-N
    • SMILES: NC1C=CC(=CC=1)/C(=C(\C#N)/C#N)/C

Computed Properties

  • Exact Mass: 183.08000
  • Monoisotopic Mass: 183.079647300g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 73.6Ų

Experimental Properties

  • Density: 1.177
  • Melting Point: 190 ºC
  • Boiling Point: 368.4 °C at 760 mmHg
  • Flash Point: 176.6 °C
  • PSA: 73.60000
  • LogP: 2.67066

2-1-(4-Aminophenyl)ethylidenepropanedinitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A292565-2.5mg
2-[1-(4-Aminophenyl)ethylidene]propanedinitrile
122520-80-3
2.5mg
$ 200.00 2022-06-08
TRC
A292565-5mg
2-[1-(4-Aminophenyl)ethylidene]propanedinitrile
122520-80-3
5mg
$ 370.00 2022-06-08
TRC
A292565-10mg
2-[1-(4-Aminophenyl)ethylidene]propanedinitrile
122520-80-3
10mg
$ 585.00 2022-06-08

2-1-(4-Aminophenyl)ethylidenepropanedinitrile Related Literature

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd